3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine

• Molecular Formula: C7H12N2OS
• Molecular Weight: 172.25 g/mol
• IUPAC Name: 3-oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine
• InChI: InChI=1S/C7H12N2OS/c8-6-9-7(5-10-6)1-3-11-4-2-7/h1-5H2,(H2,8,9)
• InChI Key: NABHCCODUICHCV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC12COC(=N2)N

Description

3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine is a spirocyclic compound featuring a unique heterocyclic framework with oxygen (3-oxa), sulfur (8-thia), and nitrogen (1-aza) atoms embedded in a bicyclic structure. This molecule combines a six-membered ring (incorporating oxygen and sulfur) fused to a five-membered nitrogen-containing ring.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine typically involves multi-step organic reactions. One common approach is the cyclization of appropriate precursors under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve optimized synthetic routes to ensure high yield and purity. Techniques such as continuous flow chemistry and automated synthesis can be employed to scale up the production process. The use of advanced purification methods, including chromatography and crystallization, ensures the final product meets the required specifications .

Chemical Reactions Analysis

Types of Reactions

3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride or lithium aluminum hydride.

Substitution: Nucleophilic substitution reactions can occur, where nucleophiles replace specific atoms or groups within the molecule.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, potassium permanganate, and other oxidizing agents.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Nucleophiles like halides, amines, and thiols.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction can produce amines or alcohols .

Scientific Research Applications

3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an enzyme inhibitor or a ligand for biological receptors.

Medicine: Explored for its therapeutic potential in treating various diseases, including cancer and infectious diseases.

Industry: Utilized in the development of new materials and catalysts.

Mechanism of Action

The mechanism of action of 3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine involves its interaction with specific molecular targets. For instance, it may inhibit enzymes by binding to their active sites, thereby blocking their catalytic activity. The compound’s unique structure allows it to interact with various biological pathways, making it a versatile tool in biochemical research .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following analysis compares 3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine with key analogs, focusing on structural variations, physicochemical properties, and applications.

Table 1: Structural and Functional Comparison

Compound Name	Molecular Formula	Key Substituents/Modifications	Notable Properties/Applications	References
3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine	C₈H₁₃N₂OS	8-thia, 3-oxa, 2-amine	Potential bioactive scaffold (inferred)
3-Oxa-1-azaspiro[4.5]dec-1-en-2-amine	C₈H₁₄N₂O	Lacks 8-thia (replaced with CH₂ group)	Lower polarity; used in synthetic intermediates
8,8-Dimethyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine	C₁₀H₁₈N₂O	8,8-dimethyl substitution	Enhanced steric hindrance; stability in storage
8-Methyl-3-oxa-1-azaspiro[4.5]dec-1-en-2-amine	C₉H₁₆N₂O	8-methyl group	Improved lipophilicity; potential CNS activity
6-Oxa-2-thiaspiro[4.5]decan-9-amine	C₈H₁₅NOS	6-oxa, 2-thia, 9-amine	Altered ring strain; antimicrobial activity
3-Oxa-8-thia-1-azaspiro[4.5]decane-2,4-dione	C₇H₉NO₃S	2,4-dione instead of 2-amine	Electrophilic reactivity; precursor for condensation

Key Observations:

Impact of Heteroatom Positioning :

• The 8-thia substitution in the target compound introduces sulfur’s electronegativity and hydrogen-bonding capabilities, which may enhance binding to biological targets compared to analogs lacking sulfur (e.g., C₈H₁₄N₂O in ).
• 6-Oxa-2-thiaspiro[4.5]decan-9-amine () demonstrates how shifting the oxygen and sulfur positions alters ring strain and bioactivity.

Methyl groups at position 8 () enhance lipophilicity, making such analogs candidates for blood-brain barrier penetration.

Functional Group Variations :

• Replacement of the 2-amine with 2,4-dione () shifts reactivity toward electrophilic substitution, useful in polymer or coordination chemistry.

Biological Activity

3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine is a heterocyclic compound notable for its unique spirocyclic structure, which incorporates oxygen, sulfur, and nitrogen atoms. This structural configuration contributes to its distinctive chemical properties and potential biological activities, making it a candidate for various therapeutic applications.

The compound has the molecular formula $C_7H_{12}N_2OS$ and a molecular weight of approximately 172.25 g/mol. Its spiro linkage between a five-membered and a six-membered ring enhances its reactivity. The presence of both oxygen and sulfur in the structure is significant for its interactions with biological targets, particularly in medicinal chemistry.

Biological Activity

Research indicates that 3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine exhibits substantial biological activity, particularly as an enzyme inhibitor. This activity is crucial for pathways relevant to cancer and infectious diseases. The compound's ability to bind to active sites of enzymes may inhibit their catalytic functions, leading to desired pharmacological effects.

The compound's mechanism of action involves modulation of enzyme activities by binding to their active sites. This interaction can significantly affect metabolic pathways associated with various diseases. Ongoing studies aim to elucidate the specific mechanisms through which this compound exerts its biological effects.

Case Studies and Research Findings

Several studies have explored the biological activity of compounds structurally similar to 3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine, demonstrating promising results.

Table 1: Comparative Analysis of Related Compounds

Compound Name	Structural Features	Notable Properties
8-Pheyl-1-Oxa-3-Azaspiro[4.5]decane	Contains phenyl group	Potential anti-cancer activity
Cis-3-(2,5-Dimethylphenyl)-8-methoxy-2-Oxo-1-Azaspiro[4.5]decane	Methyl substitutions	Enhanced lipophilicity
Cis-4-(Ethoxycarbonyloxy)-8-methoxy-3-(2,5-Xylyl)-1-Azaspiro[4.5]decane	Ethoxycarbonyl group	Possible use in drug delivery

The uniqueness of 3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amines lies in its combination of oxygen and sulfur within the spirocyclic framework, which imparts distinct chemical reactivity compared to other similar compounds.

Synthesis

The synthesis of 3-Oxa-8-thia-1-azaspiro[4.5]dec-1-en-2-amine typically involves multi-step organic reactions that utilize various reagents and conditions. The resulting compound has shown versatility in synthetic chemistry applications.